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Compound of Interest

3-amino-2-methylquinazolin-

4(3H)-one

Cat. No.: B158153

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quinazolinones are a class of heterocyclic compounds that form the core structure of many
biologically active molecules and pharmaceuticals.[1] The derivative 3-amino-2-
methylquinazolin-4(3H)-one is a key synthon for the development of more complex molecules
with potential therapeutic applications, including antimicrobial and anticancer agents.[2][3]
Traditional synthesis methods often involve long reaction times and may result in lower yields.
Microwave-assisted organic synthesis offers a green and efficient alternative, significantly
reducing reaction times and often improving product yields.[2][3] This application note provides
a detailed protocol for the microwave-assisted synthesis of 3-amino-2-methylquinazolin-
4(3H)-one and compares its efficiency with conventional heating methods.

The synthesis is a two-step process. The first step involves the cyclization of anthranilic acid
with acetic anhydride to form the intermediate, 2-methyl-4H-3,1-benzoxazin-4-one.[4][5] In the
second step, this intermediate is reacted with hydrazine hydrate to yield the final product, 3-
amino-2-methylquinazolin-4(3H)-one.[4][5]

Reaction Mechanism

The synthesis proceeds through two key steps:
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o Formation of 2-methyl-4H-3,1-benzoxazin-4-one: Anthranilic acid undergoes N-acylation with
acetic anhydride, followed by a dehydrative cyclization to form the benzoxazinone

intermediate.

o Formation of 3-amino-2-methylquinazolin-4(3H)-one: The benzoxazinone intermediate
undergoes nucleophilic attack by hydrazine hydrate at the carbonyl group of the lactone ring.
This leads to the opening of the ring, followed by an intramolecular cyclization and
dehydration to form the final quinazolinone product.
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Step 2: Formation of 3-amino-2-methylquinazolin-4(3H)-one

Step 1: Formation of 2-methyl-4H-3,1-benzoxazin-4-one
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Step 1: Intermediate Synthesis

Mix Anthranilic Acid
and Acetic Anhydride

Microwave Irradiation
(250w, 120-150°C, 17-22 min)

Solvent Removal

Precipitation in Ice Water

Filter and Dry

T
|
Iln'[ermediate Product

Step 2: Final Product Synthesis

Dissolve Intermediate
in Pyridine

Add Hydrazine Hydrate

Microwave Irradiation
(800W, 5 min)

Precipitation in Ice Water

Filter, Dry, and Recrystallize

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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